Cas no 57322-39-1 (Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-)

• Product name: Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-
• CAS No: 57322-39-1
• MF: C₁₅H₁₅NO₃
• MW: 257.2845
• CID: 1604259
• PubChem ID: 1278806

Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-
• 2-methoxy-4-{(Z)-[(2-methoxyphenyl)imino]methyl}phenol hydrochloride
• phenol, 2-methoxy-4-[(Z)-[(2-methoxyphenyl)imino]methyl]-, hydrochloride
• STK801714
• (E)-2-Methoxy-4-(((2-methoxyphenyl)imino)methyl)phenol
• ALBB-022211
• 57322-39-1
• 2-Methoxy-4-((z)-[(2-methoxyphenyl)imino]methyl)phenol hydrochloride
• AKOS005614439
• 2-methoxy-4-{(Z)-[(2-methoxyphenyl)imino]methyl}phenol

• Inchi： InChI=1S/C15H15NO3/c1-18-14-6-4-3-5-12(14)16-10-11-7-8-13(17)15(9-11)19-2/h3-10,17H,1-2H3
• InChI Key： PWCQOBFCLCXOKM-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1N=CC2=CC(=C(C=C2)O)OC

Computed Properties

• Exact Mass: 257.10525
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 51.05

Additional information on Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-

Comprehensive Overview of Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]- (CAS No. 57322-39-1)

Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-, with the CAS number 57322-39-1, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, often referred to as a methoxy-substituted phenolic Schiff base, exhibits unique structural and functional properties that make it valuable for various applications. Its molecular structure features a phenolic core with methoxy groups and an imine linkage, which contribute to its reactivity and versatility. Researchers and industries are increasingly exploring its potential in advanced material synthesis, pharmaceutical intermediates, and functional dyes.

The growing interest in sustainable chemistry and green synthesis has propelled the study of compounds like Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-. With the rise of eco-friendly manufacturing practices, this compound is being investigated for its role in reducing environmental impact. Its ability to act as a ligand in catalytic systems or as a building block for biodegradable polymers aligns with the global shift toward sustainability. Additionally, its photophysical properties make it a candidate for organic electronics and sensor technologies, addressing the demand for innovative materials in renewable energy and smart devices.

One of the most frequently searched questions about CAS No. 57322-39-1 revolves around its synthetic pathways and industrial applications. The compound can be synthesized through a condensation reaction between 2-methoxy-4-hydroxybenzaldehyde and 2-methoxyaniline, a process that highlights its Schiff base formation characteristics. This reaction is often optimized for high yield and low waste, reflecting the principles of green chemistry. Industries are particularly interested in its use as a precursor for dyes and coordination complexes, which are essential for textile coloring and metal ion detection.

Another area of interest is the biological activity of Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]-. While not a pharmaceutical itself, its derivatives have shown promise in medicinal chemistry research. For instance, Schiff bases derived from this compound are studied for their antioxidant and antimicrobial properties, which are critical in the development of new therapeutic agents. This aligns with the increasing public focus on health and wellness, as well as the search for novel bioactive compounds.

From a material science perspective, the compound's thermal stability and solubility in organic solvents make it suitable for coating formulations and adhesive technologies. Its aromatic structure also allows for modifications that enhance its performance in high-temperature applications. These attributes are particularly relevant to industries seeking durable and efficient materials for automotive, aerospace, and electronics sectors.

In summary, Phenol, 2-methoxy-4-[[(2-methoxyphenyl)imino]methyl]- (CAS No. 57322-39-1) is a multifaceted compound with broad potential across chemical, material, and life sciences. Its unique structural features and functional versatility make it a subject of ongoing research and innovation. As industries and researchers continue to explore its applications, this compound is poised to play a pivotal role in advancing sustainable technologies and next-generation materials.